Cas no 1394927-34-4 (3-(Benzyloxy)-5-chlorophenol)

• Product Name: 3-(Benzyloxy)-5-chlorophenol
• CAS No: 1394927-34-4
• MF: C₁₃H₁₁ClO₂
• MW: 234.678242921829
• MDL: MFCD23110931
• CID: 4593821
• Update Time: 2025-05-21

3-(Benzyloxy)-5-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 3-(BENZYLOXY)-5-CHLOROPHENOL
• 3-chloro-5-phenylmethoxyphenol
• 3-(Benzyloxy)-5-chlorophenol

• MDL： MFCD23110931
• Inchi： 1S/C13H11ClO2/c14-11-6-12(15)8-13(7-11)16-9-10-4-2-1-3-5-10/h1-8,15H,9H2
• InChI Key： QSEHCSLFESGHMU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)OCC1C=CC=CC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• XLogP3: 3.7
• Topological Polar Surface Area: 29.5

Additional information on 3-(Benzyloxy)-5-chlorophenol

3-(Benzyloxy)-5-chlorophenol (CAS No. 1394927-34-4): A Comprehensive Overview of Its Properties and Applications

3-(Benzyloxy)-5-chlorophenol (CAS No. 1394927-34-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure combining a benzyloxy group and a chlorophenol moiety, exhibits versatile chemical properties that make it valuable for various industrial and research applications. In this article, we delve into the molecular characteristics, synthesis methods, and potential uses of 3-(Benzyloxy)-5-chlorophenol, while also addressing common queries and trends related to this compound.

The chemical structure of 3-(Benzyloxy)-5-chlorophenol features a phenol ring substituted with a chlorine atom at the 5-position and a benzyloxy group at the 3-position. This arrangement imparts distinct reactivity and stability, making it a key intermediate in the synthesis of more complex molecules. Researchers and chemists often explore its derivatives for applications in drug discovery and crop protection, aligning with the growing demand for innovative solutions in these sectors. The compound's CAS No. 1394927-34-4 serves as a critical identifier in regulatory and commercial databases, ensuring accurate referencing in scientific literature.

One of the most frequently asked questions about 3-(Benzyloxy)-5-chlorophenol revolves around its synthesis pathway. The compound is typically synthesized through a multi-step process involving the protection of the phenol group, followed by selective chlorination and benzylation. This method ensures high yield and purity, which are essential for its subsequent applications. Recent advancements in green chemistry have also prompted investigations into more sustainable synthesis routes, reflecting the broader industry shift toward environmentally friendly practices.

In the pharmaceutical industry, 3-(Benzyloxy)-5-chlorophenol is often utilized as a building block for the development of active pharmaceutical ingredients (APIs). Its structural features allow for further functionalization, enabling the creation of compounds with targeted biological activities. For instance, it has been explored in the design of antimicrobial agents and anti-inflammatory drugs, addressing the global need for novel therapeutics. The compound's benzyloxy group is particularly noteworthy for its role in enhancing the bioavailability of drug candidates.

Another area of interest is the compound's potential in agrochemical formulations. With the increasing focus on sustainable agriculture, researchers are investigating 3-(Benzyloxy)-5-chlorophenol as a precursor for pesticides and herbicides that are both effective and environmentally benign. Its chlorophenol component contributes to its pesticidal properties, while the benzyloxy group can be modified to improve selectivity and reduce non-target effects. This aligns with the growing consumer demand for safer and more eco-friendly agricultural products.

From a material science perspective, 3-(Benzyloxy)-5-chlorophenol has shown promise in the development of advanced polymers and functional materials. Its ability to act as a monomer or cross-linking agent opens up possibilities for creating materials with tailored properties, such as enhanced thermal stability or chemical resistance. This is particularly relevant in industries like electronics and coatings, where performance and durability are paramount.

In conclusion, 3-(Benzyloxy)-5-chlorophenol (CAS No. 1394927-34-4) is a multifaceted compound with broad applicability across multiple industries. Its unique chemical structure, combined with its synthetic versatility, makes it a valuable asset in research and development. As the scientific community continues to explore its potential, this compound is likely to play an increasingly important role in addressing contemporary challenges in healthcare, agriculture, and technology. For those seeking detailed technical data or procurement options, referencing its CAS number ensures precise identification and access to relevant resources.